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Compound of Interest

Compound Name: Elaiophylin

Cat. No.: B1671157

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of potent compounds like Elaiophylin is paramount. This guide provides essential
safety and logistical information, including detailed, step-by-step procedures for the proper
disposal of Elaiophylin to minimize risk and ensure regulatory compliance.

Elaiophylin is a macrodiolide antibiotic utilized in research as a novel autophagy inhibitor,
particularly in studies related to cancer.[1] Its biological activity necessitates careful handling
and adherence to strict disposal protocols to protect laboratory personnel and the environment.

Key Safety and Hazard Information

Elaiophylin is classified as a hazardous substance. According to its Safety Data Sheet (SDS),
it is toxic if swallowed and may damage fertility or the unborn child. Therefore, all handling and
disposal procedures must be conducted with the appropriate personal protective equipment
(PPE) and within a designated controlled area.

Immediate First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.

Required Personal Protective Equipment (PPE)

When handling Elaiophylin in any form (solid powder or in solution), the following PPE is
mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Lab Coat: A dedicated lab coat, preferably disposable.

Eye Protection: Safety glasses with side-shields or goggles.

Respiratory Protection: Use a fume hood or other ventilated enclosure. For weighing or
handling that may generate dust, a respirator may be required.

Elaiophylin: Physical and Chemical Properties

A summary of key quantitative data for Elaiophylin is provided in the table below for easy

reference.
Property Value Source
Molecular Formula Cs4HssO1s [311415][6]
Molecular Weight 1025.3 g/mol [311415][6]
CAS Number 37318-06-2 [31[41[5][7]
Appearance Solid [3]

. DMSO: 20 mg/ml, Ethanol: 1
Solubility ) o [3]
mg/ml (with sonication)

Step-by-Step Disposal Procedures for Elaiophylin
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The guiding principle for the disposal of Elaiophylin is that it must be treated as hazardous
chemical waste. All waste must be collected, segregated, and disposed of through an approved
waste disposal plant. Under no circumstances should Elaiophylin or its solutions be disposed
of down the drain.

Disposal of Solid Elaiophylin Waste

This category includes expired or unused pure Elaiophylin powder and any grossly
contaminated items such as weigh boats or spatulas.

o Step 1: Containment: Carefully place the solid Elaiophylin waste into a designated,
sealable, and clearly labeled hazardous waste container. The container should be made of a
material compatible with the chemical.

o Step 2: Labeling: The waste container must be labeled with "Hazardous Waste," the name
"Elaiophylin,"” and the appropriate hazard symbols (e.g., toxic, health hazard).

o Step 3: Storage: Store the sealed container in a designated, secure hazardous waste
accumulation area, away from incompatible materials.

o Step 4: Disposal: Arrange for pickup and disposal by your institution's environmental health
and safety (EHS) department or a licensed hazardous waste contractor.

Disposal of Liquid Elaiophylin Waste

This includes any solutions containing Elaiophylin, such as stock solutions or media from cell
culture experiments.

o Step 1: Collection: Collect all liquid waste containing Elaiophylin in a dedicated, leak-proof,
and shatter-resistant hazardous waste container.

o Step 2: Segregation: Do not mix Elaiophylin waste with other chemical waste streams
unless explicitly permitted by your EHS department.

o Step 3: Labeling: Clearly label the container with "Hazardous Waste," "Elaiophylin," the
solvent system used (e.g., DMSO, Ethanol), and the approximate concentration.
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o Step 4: Storage and Disposal: Store the sealed container in a secondary containment bin
within a designated hazardous waste accumulation area. Follow the same procedure as for
solid waste for final disposal.

Decontamination and Disposal of Labware

This procedure applies to reusable glassware (e.g., flasks, beakers) and disposable
plasticware that has come into contact with Elaiophylin.

o Step 1: Initial Rinse (for reusable glassware): Rinse the glassware with a small amount of the
solvent used to prepare the Elaiophylin solution (e.g., ethanol or DMSO). This rinseate must
be collected and disposed of as liquid hazardous waste.

o Step 2: Decontamination Wash: Wash the rinsed glassware with a suitable laboratory
detergent and water.

e Step 3: Final Rinse: Thoroughly rinse the glassware with purified water.

o Step 4: Disposal of Plasticware: All disposable plasticware (e.g., pipette tips, centrifuge
tubes) contaminated with Elaiophylin should be placed in the solid hazardous waste
container. Do not dispose of it in regular or biohazardous waste bins.

Disposal of Contaminated PPE

All disposable PPE used while handling Elaiophylin is considered contaminated and must be
disposed of as hazardous waste.

o Step 1: Doffing: Carefully remove gloves, lab coats, and any other disposable PPE to avoid
skin contact.

o Step 2: Collection: Place all contaminated PPE directly into the designated solid hazardous
waste container for Elaiophylin.

» Step 3: Hand Hygiene: After removing all PPE, thoroughly wash your hands with soap and
water.

Experimental Workflow for Elaiophylin Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

management and disposal of Elaiophylin waste in a laboratory setting.

Solid Waste
(Pure compound, contaminated disposables)

Dispose of Plasticware
in Solid Waste Container

Collect in Labeled

Solid Hazardous Waste Container

Elaiophylin Waste Generated

Identify Waste Type

H

Labware \Liquid

Contaminated Labware Contaminated PPE

Liquid Waste
(Solutions, media)

Decontaminate Reusable Labware
(Collect rinseate as liquid waste)

Collect in Solid
Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Dispose via Institutional EHS/
Approved Contractor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b1671157?utm_src=pdf-body
https://www.benchchem.com/product/b1671157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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